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Compound of Interest

Compound Name: (-)-SHIN1

Cat. No.: B10818768

Essential Safety and Handling Guide for (-)-
SHIN1

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling (-)-SHIN1. The following procedural guidance is
designed to ensure the safe handling, use, and disposal of this compound, fostering a secure
laboratory environment.

(-)-SHINL1 is the inactive enantiomer of SHIN1, a potent dual inhibitor of serine
hydroxymethyltransferase 1 (SHMT1) and serine hydroxymethyltransferase 2 (SHMT2).[1][2]
While (-)-SHIN1 is considered the inactive form, it should be handled with the same level of
caution as its active counterpart, (+)-SHIN1, and other potent small molecule inhibitors, due to
its chemical properties and the potential for residual activity or unforeseen biological effects.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure when handling (-)-SHIN1. The required
level of protection varies depending on the specific activity being performed.
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Activity

Recommended Personal Protective
Equipment (PPE)

Receiving & Unpacking

- Single-use, chemotherapy-rated gloves- Safety

glasses

Weighing & Aliquoting (Solid Form)

- Double chemotherapy-rated gloves-
Impermeable, long-sleeved, back-closing
protective gown- Safety glasses or goggles-
Hair cover- All handling of the solid compound
must be performed in a certified chemical fume

hood or a ventilated balance enclosure.

Solution Preparation & Handling

- Double chemotherapy-rated gloves- Protective
gown- Safety glasses or goggles- All work

should be conducted in a chemical fume hood.

Spill Cleanup

- Chemical spill kit- Two pairs of chemotherapy-
rated gloves- Gown- Respiratory protection
(e.g., N95 respirator or higher)- Eye protection

(goggles or face shield)

Operational and Disposal Plans

Storage and Stability:

e Solid Form: Store at -20°C for up to 3 years.

 In Solvent: Store at -80°C for up to 1 year.[2]

Experimental Protocols:

Stock Solution Preparation (Example): To prepare a 10 mM stock solution of (-)-SHIN1

(Molecular Weight: 400.47 g/mol )[2]:

» Weigh out 1 mg of (-)-SHIN1 powder in a chemical fume hood.

e Add 249.7 uL of dimethyl sulfoxide (DMSO) to the vial.
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» Vortex or sonicate until the solid is completely dissolved.
o Store the stock solution at -80°C in a tightly sealed container.

Disposal Plan: All waste materials contaminated with (-)-SHIN1, including gloves, gowns,
pipette tips, and empty vials, must be disposed of as hazardous chemical waste. Follow all
local, state, and federal regulations for hazardous waste disposal.

e Solid Waste: Collect all contaminated solid waste in a designated, clearly labeled, and
sealed hazardous waste container.

o Liquid Waste: Collect all liquid waste containing (-)-SHIN1 in a designated, clearly labeled,
and sealed hazardous waste container. Do not pour down the drain.

o Decontamination: Decontaminate all surfaces and equipment that have come into contact
with (-)-SHIN1 using a suitable laboratory detergent and/or a 70% ethanol solution.

Workflow for Handling (-)-SHIN1

The following diagram outlines the standard workflow for safely handling (-)-SHIN1 from receipt
to disposal.
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Caption: Workflow for the safe handling and disposal of (-)-SHIN1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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